Cas no 439112-28-4 (5,7-Dimethyl-2-(methylsulfanyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dimethyl-2-(methylsulfanyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 439112-28-4
• MF: C₁₆H₁₅F₃N₄S
• MW: 352.377311944962
• CID: 5741051
• PubChem ID: 3294187
• Update Time: 2023-11-10

5,7-Dimethyl-2-(methylsulfanyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 439112-28-4
• 8R-0823
• 5,7-dimethyl-2-(methylsulfanyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-[1,2,4]triazolo[1,5-a]pyrimidine
• HMS582H06
• GNF-Pf-5017
• CHEMBL528059
• 5,7-dimethyl-2-(methylsulfanyl)-6-[3-(trifluoromethyl)benzyl][1,2,4]triazolo[1,5-a]pyrimidine
• 5,7-dimethyl-2-methylsulfanyl-6-[[3-(trifluoromethyl)phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• Bionet1_004704
• AKOS005101677
• TCMDC-123763
• 5,7-Dimethyl-2-(methylsulfanyl)-6-{[3-(trifluoromethyl)phenyl]methyl}-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C16H15F3N4S/c1-9-13(8-11-5-4-6-12(7-11)16(17,18)19)10(2)23-14(20-9)21-15(22-23)24-3/h4-7H,8H2,1-3H3
• InChI Key： BKQAQAVMAYOMJS-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2N=C(C)C(=C(C)N2N=1)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 352.09695216g/mol
• Monoisotopic Mass: 352.09695216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 68.4Ų